Cas no 92290-91-0 (N-(4-Chlorophenyl)sulfonyl-N-phenylglycine)

• Product Name: N-(4-Chlorophenyl)sulfonyl-N-phenylglycine
• CAS No: 92290-91-0
• MF: C₁₄H₁₂ClNO₄S
• MW: 325.767381668091
• CID: 4719833
• Update Time: 2025-10-28

N-(4-Chlorophenyl)sulfonyl-N-phenylglycine Chemical and Physical Properties

Names and Identifiers

• N-[(4-chlorophenyl)sulfonyl]-N-phenylglycine
• NSC627207
• 2-(N-(4-chlorophenyl)sulfonylanilino)acetic acid
• [(4-Chloro-benzenesulfonyl)-phenyl-amino]-acetic acid
• glycine, N-[(4-chlorophenyl)sulfonyl]-N-phenyl-
• 2-(N-phenyl4-chlorobenzenesulfonamido)acetic acid
• CBKinase1_014758
• CBKinase1_002358
• BDBM50016573
• STK172507
• NCI60_008634
• BAS 0068034
• N-(4-Chlorophenyl)sulfonyl-N-phenylglycine

• Inchi： 1S/C14H12ClNO4S/c15-11-6-8-13(9-7-11)21(19,20)16(10-14(17)18)12-4-2-1-3-5-12/h1-9H,10H2,(H,17,18)
• InChI Key： JVERQDFUUGRBBY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N(CC(=O)O)C1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 448
• Topological Polar Surface Area: 83.1

Additional information on N-(4-Chlorophenyl)sulfonyl-N-phenylglycine

Comprehensive Overview of N-(4-Chlorophenyl)sulfonyl-N-phenylglycine (CAS No. 92290-91-0): Properties, Applications, and Industry Insights

N-(4-Chlorophenyl)sulfonyl-N-phenylglycine (CAS 92290-91-0) is a specialized organic compound with a molecular structure combining sulfonamide and glycine moieties. This sulfonylglycine derivative has garnered attention in pharmaceutical and agrochemical research due to its unique functional groups. The compound's 4-chlorophenyl and phenyl rings contribute to its lipophilicity, while the sulfonyl bridge enhances stability, making it a candidate for intermediate synthesis.

Recent studies highlight its potential as a building block in drug discovery, particularly for designing enzyme inhibitors. Researchers are exploring its role in modulating biological pathways, aligning with the growing demand for targeted therapeutics. The compound's CAS registry number 92290-91-0 ensures precise identification in chemical databases, a critical factor for compliance with REACH and GMP standards.

In agrochemical applications, N-(4-Chlorophenyl)sulfonyl-N-phenylglycine derivatives have shown promise in developing sustainable crop protection agents. This aligns with the global shift toward eco-friendly pesticides, addressing concerns about environmental persistence. Analytical techniques like HPLC and LC-MS are typically employed to characterize its purity, a topic frequently searched by quality control professionals.

The compound's synthesis often involves multi-step organic reactions, including sulfonylation and amidation. Process optimization for industrial-scale production remains a key discussion point in patent literature. Notably, its thermal stability (verified via DSC analysis) makes it suitable for formulations requiring heat processing.

From a regulatory perspective, proper handling of CAS 92290-91-0 requires adherence to OSHA guidelines for laboratory safety. While not classified as hazardous under current GHS criteria, material safety data sheets (MSDS) recommend standard precautions for powdered organic compounds. Storage in amber glass containers under inert atmosphere is advised to prevent degradation.

Market analysts note rising interest in sulfonamide-based compounds like this glycine derivative, driven by expanded R&D in precision medicine. Its structure-activity relationship (SAR) profile is frequently compared to similar biaryl sulfonamides in medicinal chemistry forums. The compound's logP value (~3.2) suggests moderate membrane permeability, a hot topic in ADME prediction studies.

Environmental fate studies indicate that N-(4-Chlorophenyl)sulfonyl-N-phenylglycine undergoes photolytic degradation in aqueous systems. This property is increasingly important for green chemistry initiatives, as researchers seek readily degradable alternatives to persistent chemicals. Computational chemistry approaches (DFT calculations) are being applied to predict its reactivity patterns.

In analytical applications, the compound serves as a chromatographic reference standard due to its distinct UV absorption profile. Laboratories performing method validation often inquire about its spectral characteristics, particularly its λ-max absorption near 265 nm. This makes it valuable for HPLC method development training programs.

The global supply chain for CAS 92290-91-0 primarily serves contract research organizations (CROs) and API manufacturers. Recent supply chain disruptions have prompted evaluations of alternative synthetic routes, with particular focus on atom economy and catalytic efficiency. These discussions frequently appear in process chemistry webinars.

Future research directions may explore its potential in metal-organic frameworks (MOFs) or as a ligand in asymmetric catalysis. The compound's chiral center and hydrogen-bonding capacity offer intriguing possibilities for molecular recognition systems. Such applications are gaining traction in materials science literature.